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Compound of Interest

1-Bromo-2-
Compound Name: o
(isothiocyanatomethyl)benzene

Cat. No.: B190189

An important clarification regarding the topic of this guide: The initial request specified the
chemical "1-Bromo-2-(isothiocyanatomethyl)benzene" with the CAS number 13037-60-0.
However, this CAS number correctly corresponds to 1-Bromo-2-isothiocyanatobenzene. The
compound 1-Bromo-2-(isothiocyanatomethyl)benzene, also known as 2-Bromobenzyl
isothiocyanate, has a different CAS number: 17863-40-0. Due to the availability of scientific
data, this guide will focus on the characterization and known properties of 1-Bromo-2-
isothiocyanatobenzene (CAS 13037-60-0). Currently, there is a significant lack of publicly
available technical information for 1-Bromo-2-(isothiocyanatomethyl)benzene beyond its
identification and commercial availability.

This technical whitepaper serves as a resource for researchers, scientists, and professionals in
drug development, providing a concise overview of the chemical and physical properties of 1-
Bromo-2-isothiocyanatobenzene.

Chemical Identity and Properties

1-Bromo-2-isothiocyanatobenzene is an aromatic organosulfur compound featuring a bromine
atom and an isothiocyanate functional group substituted on a benzene ring. The quantitative
physical and chemical properties are summarized below.
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Property Value Reference
CAS Number 13037-60-0 [11[2]
Molecular Formula C7H4BrNS [1]
Molecular Weight 214.08 g/mol [11[2]
Physical Form Clear, colorless to pale yellow 3]
liquid

Density 1.591 g/mL at 25 °C [2]
Boiling Point 257 °C at 770 mmHg [2]
Refractive Index n20/D 1.6843 [2]
SMILES BrC1=CC=CC=C1N=C=S [5]
InChi Key PAFORXDSYWMYGP- 5]

UHFFFAOYSA-N

Spectroscopic Data

Spectroscopic data is crucial for the identification and characterization of 1-Bromo-2-
isothiocyanatobenzene. The following tables summarize the available Nuclear Magnetic
Resonance (NMR) and Mass Spectrometry (MS) data.

'H NMR (600 MHz, CDCls)[4]

. . Coupling
Chemical Shift o . .
Multiplicity Constant (J) Integration Assignment
(3) ppm
Hz
7.51 dd 8.1, 0.8 1H Aromatic CH
7.24 -7.17 m 2H Aromatic CH
| 7.10 - 7.03 | m | | 1H | Aromatic CH |
13C NMR (151 MHz, CDCIls3)[4]
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Chemical Shift (6) ppm

137.8

133.3

131.4

128.3

128.2

127.0

| 120.8 |

Low-Resolution Mass Spectrometry (LRMS)[4]

Method m/z Relative Intensity (%)
El, 70 eV 215 99
213 100
134 57
|| 75| 23 |

Synthesis and Reactivity
Synthesis

While a detailed, step-by-step synthesis protocol for 1-Bromo-2-isothiocyanatobenzene is not
available in the searched literature, one source reports a yield of 78% for its formation.[4] The
purification of the compound was achieved via flash column chromatography using hexane and
ethyl acetate as eluents.[4]

Reactivity and Applications

The isothiocyanate group is a versatile functional group known for its reactivity towards
nucleophiles. 2-Bromophenyl isothiocyanate has been utilized as a reactant in the synthesis of
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4-monosubstituted and 4,4-disubstituted 1,4-dihydro-3,1-benzoxazine-2-thiones.[2] This
suggests its potential as a building block in the synthesis of heterocyclic compounds, a
common scaffold in medicinal chemistry.

Biological Activity and Signaling Pathways

At present, there is no publicly available information regarding the biological activity,
mechanism of action, or any associated signaling pathways for 1-Bromo-2-
isothiocyanatobenzene. The isothiocyanate class of compounds, in general, has been studied
for various biological activities, but specific data for this brominated analog is lacking.
Consequently, the creation of diagrams for signaling pathways or experimental workflows as
requested is not possible.

Logical Workflow for Synthesis and Purification

Based on the limited information available, a general workflow for the synthesis and purification
of 1-Bromo-2-isothiocyanatobenzene can be proposed.
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General Workflow
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(NMR, MS) (Final Product)

Click to download full resolution via product page

Caption: Generalized workflow for the synthesis and purification of 1-Bromo-2-
isothiocyanatobenzene.

Conclusion

1-Bromo-2-isothiocyanatobenzene (CAS 13037-60-0) is a commercially available chemical with
defined physical and spectroscopic properties. Limited information on its synthesis and
reactivity as a chemical building block exists. However, a significant knowledge gap is present
in the public domain regarding its biological activities, potential therapeutic applications, and
mechanisms of action. For researchers and drug development professionals, this compound
represents a largely unexplored chemical entity. Future studies are warranted to elucidate its
pharmacological profile and potential as a lead compound or a synthetic intermediate in drug
discovery.

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b190189?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b190189?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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